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Compound of Interest

Compound Name: Monuron

Cat. No.: B1676734 Get Quote

Introduction

Monuron is a non-selective, systemic herbicide belonging to the substituted urea class of

chemicals.[1][2] It functions by inhibiting photosynthesis in target plants.[3][4] Monuron
disrupts the electron transport chain in Photosystem II, which prevents the conversion of light

energy into chemical energy, ultimately leading to the death of the weed.[4] It is absorbed by

the roots and translocated to the upper parts of the plant. Historically, Monuron has been used

for pre-emergence and early post-emergence control of annual grasses and broadleaf weeds

in both agricultural and non-crop areas. Common applications include controlling weed growth

in industrial sites, railways, and drainage ditch banks. Monuron is available in several

formulations, most notably as wettable powders and granules.

Data Presentation
The following tables summarize the key properties and characteristics of Monuron and its

primary formulations.

Table 1: Physicochemical Properties of Monuron
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Property Value Source

Chemical Name
3-(4-chlorophenyl)-1,1-
dimethylurea

CAS Number 150-68-5

Molecular Formula C₉H₁₁ClN₂O

Molecular Weight 198.65 g/mol

Appearance
White, crystalline, odorless

solid

Melting Point 174–175°C

Water Solubility 230 mg/L at 25°C

Vapor Pressure 5 x 10⁻⁷ mm Hg at 25°C

| Stability | Stable under ordinary conditions at neutral pH. Hydrolysis increases at elevated

temperatures and in acidic or alkaline conditions. | |

Table 2: Comparison of Monuron Wettable Powder (WP) and Granule (G) Formulations
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Feature Wettable Powder (WP) Granules (G)

Appearance
Dry, finely ground, dust-
like powder.

Larger, heavier particles
made from inert materials
like clay or corncobs.

Active Ingredient (a.i.)

High concentration, typically

5% to 95% (often 80% or

more).

Low concentration, typically

1% to 15%.

Application Method

Mixed with water to form a

suspension and applied as a

spray.

Applied directly to the soil

using a granular spreader; no

mixing required.

Equipment
Sprayer with a tank that has an

agitation system.
Granular or fertilizer spreader.

Advantages

- Easy to store, transport, and

handle.- Less likely to harm

treated surfaces than oil-based

formulations.- Excellent

residual activity.

- Ready to use, no mixing.-

Low drift hazard.- Simple

application equipment.- May

have slow-release properties.

| Disadvantages | - Inhalation hazard during mixing.- Requires constant agitation in the spray

tank.- Abrasive to spray nozzles. | - Bulky and heavier than WP.- Application equipment must

be calibrated for the specific product.- May not be effective on foliage. |

Table 3: General Application Rates for Monuron Formulations in Non-Cropland Areas
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Formulation Type
Application Rate
(Active Ingredient)

Application Rate
(Product)

Target Area

Wettable Powder
(80% a.i.)

20–30 kg/ha 25-37.5 kg/ha
General weed
control in non-crop
areas.

Granules

Varies significantly

based on a.i.

concentration and

target weeds.

Must follow specific

product label

instructions.

Soil application for

pre-emergence

control.

Note: Application rates are highly dependent on factors such as soil type, moisture, target weed

species, and the specific product label. Always consult the product label for precise application

rates.

Experimental Protocols
Protocol 1: Preparation of Monuron Wettable Powder Spray Suspension

Objective: To prepare a uniform spray suspension from a Monuron wettable powder

formulation.

Materials:

Monuron Wettable Powder (WP) formulation

Water

Personal Protective Equipment (PPE): gloves, protective eyewear, long-sleeved shirt, long

pants

Calibrated measuring container

Spray tank with agitation system (mechanical or hydraulic)

Clean bucket for pre-mixing
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Procedure:

Read the Label: Before starting, carefully read the product label for specific mixing

instructions, application rates, and safety precautions.

Safety First: Put on all required PPE.

Fill the Tank: Fill the spray tank with half of the required amount of water.

Start Agitation: Turn on the sprayer's agitation system to ensure the water is circulating.

Create a Slurry: In a separate bucket, create a slurry by adding the pre-measured amount of

Monuron WP to a small amount of water. Mix until it forms a smooth, lump-free paste. This

pre-mixing step prevents the formation of clumps in the main tank.

Add to Tank: Slowly pour the slurry into the spray tank.

Rinse Container: Rinse the mixing bucket with a small amount of water and add the rinsate

to the spray tank to ensure all the product is used.

Complete Filling: Add the remaining required water to the spray tank.

Maintain Agitation: Continue to agitate the mixture throughout the application process to

prevent the powder particles from settling out. The suspension is now ready for application.

Protocol 2: Application of Monuron Granules

Objective: To apply Monuron granules uniformly over a target area for pre-emergent weed

control.

Materials:

Monuron Granule (G) formulation

Personal Protective Equipment (PPE) as specified on the label

Calibrated granular spreader (drop-type or rotary/spinner-type)
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Procedure:

Read the Label: Consult the product label for the correct application rate for your specific soil

type and target weeds, as well as safety information.

Safety and PPE: Wear the appropriate PPE. Avoid applying in windy conditions to prevent

drift.

Calibrate Equipment: It is critical to calibrate the spreader with the specific Monuron granule

product before application to ensure the correct rate is applied. Follow the spreader

manufacturer's instructions for calibration.

Load the Spreader: Load the spreader with the required amount of granules. Take care to

avoid spills. Do not mix or load within 50 feet of wells or bodies of water.

Uniform Application: Apply the granules as uniformly as possible over the target area. For

broadcast spreaders, it may be necessary to apply half the required rate in one direction and

the other half at a right angle to the first pass to ensure even coverage.

Activation: Granular herbicides like Monuron must be "watered in" to become effective. This

moves the herbicide from the granules into the soil where weed seeds germinate. This can

be achieved through rainfall or irrigation (typically 0.25 to 0.5 inches of water).

Protocol 3: Efficacy Evaluation of Monuron Formulations in a Field Setting

Objective: To assess the effectiveness of Monuron wettable powder and granule formulations

in controlling a target weed population.

Methodology:

Site Selection: Choose a site with a uniform and sufficient population of the target weed

species.

Experimental Design:

Establish a randomized complete block design with multiple replicates (e.g., 4) for each

treatment.
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Treatments should include:

Untreated Control

Monuron Wettable Powder (at the proposed label rate)

Monuron Granules (at the proposed label rate)

(Optional) Half and double the proposed rates to test for crop safety and efficacy range.

Each plot should be clearly marked and of a sufficient size to allow for proper application

and assessment.

Application:

Apply the treatments according to Protocols 1 and 2, ensuring accurate calibration and

uniform coverage for each plot.

Record environmental conditions at the time of application (temperature, humidity, wind

speed, soil moisture).

Assessment:

Evaluate weed control at set intervals after application (e.g., 2, 4, 8, and 12 weeks).

Assessment can be done visually by rating the percentage of weed control on a scale of

0% (no effect) to 100% (complete kill) compared to the untreated control plots.

Alternatively, quantitative measurements such as weed counts or biomass (dry weight) per

unit area can be taken.

Data Analysis:

Summarize the data for each assessment interval.

Perform statistical analysis (e.g., Analysis of Variance - ANOVA) to determine if there are

significant differences between the treatments.
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Visualizations
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Caption: Monuron inhibits photosynthesis by blocking the electron transport chain at

Photosystem II.
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Dosage and Safety Info
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Caption: Experimental workflow for preparing and applying Monuron wettable powder.
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Start: Need to Apply Monuron

Is the application for
pre-emergence soil treatment?

Is drift a major concern?

Yes

Is sprayer equipment with
agitation available?

No (Foliar/Post-emergence)

No

Use Granules (G)

Yes

Is inhalation hazard during
mixing a primary concern?

Yes

WP not suitable without
proper equipment

No

Use Wettable Powder (WP)

No

Consider Water-Dispersible
Granules (WDG) if available

Yes
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Caption: Logic diagram for selecting the appropriate Monuron formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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